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Compound of Interest

Compound Name: (R)-JNJ-31020028

Cat. No.: B3081049

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (R)-JNJ-31020028. The following procedural
guidance outlines the necessary personal protective equipment (PPE), handling protocols, and
disposal plans to ensure a safe laboratory environment.

Compound Overview

(R)-JNJ-31020028 is a high-affinity, selective, and brain-penetrant antagonist of the
neuropeptide Y Y2 receptor.[1][2] It is intended for research use only and is not for human or
veterinary use.[3]

Personal Protective Equipment (PPE)

Given the nature of this research compound, a comprehensive approach to personal protection
is mandatory. The following table outlines the required PPE for handling (R)-JNJ-31020028.
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Protection Type Required Equipment Purpose
Safety glasses with side Protects eyes and face from
Eye and Face Protection shields or goggles; Face shield accidental splashes or aerosol
if there is a splash hazard. inhalation.
Chemical-resistant gloves Prevents skin contact with the

Skin Protection o
(e.g., nitrile). compound.

Protects clothing and skin from

Body Protection Laboratory coat. o
contamination.

Use in a well-ventilated area. A
) ) fume hood is recommended for  Minimizes inhalation of dust or
Respiratory Protection ) )
handling the solid compound aerosols.

and preparing solutions.

This tiered approach to PPE is based on standard laboratory safety protocols and can be
categorized within the framework of EPA's personal protective equipment levels, most closely
aligning with a modified Level D or Level C depending on the specific procedure and potential
for aerosol generation.[4]

Handling and Operational Workflow

Proper handling of (R)-JNJ-31020028 is critical to ensure both the integrity of the compound
and the safety of laboratory personnel. The following workflow diagram illustrates the key steps

from receiving to disposal.
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Operational Workflow for (R)-JNJ-31020028

Receiving and Storage

Receive Compound

l

Inspect for Damage

l

Store at Recommended Temperature

egin Handling

Preparation

Don Appropriate PPE

l

Weigh Compound in Fume Hood

l

Dissolve in Suitable Solvent

Experimentation

Conduct Experiment

ost-Experiment

Waste Disposal

Decontaminate Glassware and Surfaces

:

Dispose of Waste per Institutional Guidelines

Click to download full resolution via product page

Caption: Procedural workflow for handling (R)-JNJ-31020028.
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Storage and Stability

Proper storage is essential to maintain the viability of (R)-JNJ-31020028.

Storage Condition Duration
Stock Solution at -80°C 2 years[5]
Stock Solution at -20°C 1 year

i Room temperature (in continental US; may vary
Solid Compound
elsewhere)

Solubility

The solubility of (R)-JNJ-31020028 is a key factor in preparing solutions for experimental use.

Solvent Solubility

>10 mg/mL, 100 mg/mL (176.77 mM), 21.5

mg/mL (with ultrasonic warming)

DMSO

10% DMSO, 40% PEG300, 5% Tween-80, 45%
> 2.5 mg/mL (4.42 mM)

Saline
10% DMSO, 90% (20% SBE-B-CD in Saline) > 2.5 mg/mL (4.42 mM)
10% DMSO, 90% Corn OiIl = 2.5 mg/mL (4.42 mM)

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid
dissolution.

Disposal Plan

All waste materials, including empty vials, contaminated PPE, and unused solutions, must be
disposed of in accordance with local, state, and federal regulations for chemical waste. Consult
your institution's environmental health and safety (EHS) department for specific guidelines.

Experimental Protocols
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Detailed experimental protocols will vary based on the specific research application. The
following provides a general methodology for preparing a stock solution, a common initial step.

Preparation of a 10 mM DMSO Stock Solution:

e Preparation: Ensure all work is conducted in a chemical fume hood while wearing the
appropriate PPE.

» Weighing: Carefully weigh the desired amount of solid (R)-JNJ-31020028.

o Dissolution: Add the appropriate volume of fresh DMSO to achieve a 10 mM concentration.
For example, to prepare 1 mL of a 10 mM solution, use the following calculation based on
the molecular weight of 565.68 g/mol :

o 565.68 g/mol * 0.010 mol/L * 0.001 L = 0.0056568 g = 5.66 mg

e Mixing: Vortex or sonicate the solution until the compound is fully dissolved. If necessary,
gentle warming can be applied.

o Storage: Store the stock solution at -20°C for up to one year or at -80°C for up to two years.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3081049#personal-protective-equipment-for-
handling-r-jnj-31020028]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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